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Compound of Interest

Compound Name: Suc-AAPF-AMC

Cat. No.: B1233385 Get Quote

Introduction

N-Succinyl-Ala-Ala-Pro-Phe-7-Amido-4-methylcoumarin (Suc-AAPF-AMC) is a highly sensitive

fluorogenic substrate used for the quantitative determination of chymotrypsin and

chymotrypsin-like serine protease activity.[1][2][3][4][5] The peptide sequence is specifically

recognized and cleaved by these enzymes, releasing the fluorescent molecule 7-amino-4-

methylcoumarin (AMC). The fluorescence of free AMC, measured at excitation wavelengths of

340-360 nm and emission wavelengths of 440-460 nm, is directly proportional to the enzyme's

activity.[4][6] Proper preparation and storage of the Suc-AAPF-AMC stock solution are critical

for obtaining accurate and reproducible results in enzymatic assays.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Suc-AAPF-AMC
relevant to the preparation of a stock solution.
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Parameter Value Source(s)

Full Chemical Name
N-Succinyl-Ala-Ala-Pro-Phe-7-

amido-4-methylcoumarin
[7]

Molecular Weight 661.70 g/mol [1][2][3][4][5][7]

Appearance White to off-white solid powder [2][7]

Primary Recommended

Solvent
Dimethyl sulfoxide (DMSO) [2][3][4][5]

Solubility in DMSO Up to 100 mg/mL (151.13 mM) [2][5]

Other Solvents
Methanol (up to 50 mg/mL),

Ethanol (≥10 mg/mL)
[4][7]

Fluorescence (cleaved AMC)
Excitation: 340-360 nm /

Emission: 440-460 nm
[4][6]

Storage (Lyophilized Powder)

-20°C for up to 1 year or -80°C

for up to 2 years. Keep sealed,

dry, and protected from light.

[2][5]

Storage (Stock Solution)

-20°C for up to 1 month or

-80°C for up to 6 months.

Store in aliquots to avoid

freeze-thaw cycles.

[2][5][8]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Suc-AAPF-AMC in

DMSO.

1. Materials and Equipment

Suc-AAPF-AMC powder
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Anhydrous or high-purity Dimethyl sulfoxide (DMSO). Note: Hygroscopic DMSO can

significantly impact solubility; use a new, unopened bottle if possible.[2]

Analytical balance

Microcentrifuge tubes or amber vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic water bath

2. Safety Precautions

Wear standard personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle Suc-AAPF-AMC powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

3. Calculation of Required Mass

To prepare a desired volume of a 10 mM stock solution, use the following formula:

Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Example for preparing 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 1 mL × 661.70 g/mol = 6.617 mg

4. Step-by-Step Procedure

Equilibration: Before opening, allow the vial of Suc-AAPF-AMC powder to equilibrate to

room temperature for 15-20 minutes. This prevents condensation of moisture on the powder.
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Weighing: Carefully weigh the calculated amount of Suc-AAPF-AMC powder (e.g., 6.617

mg) and transfer it to a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of high-purity DMSO (e.g., 1 mL) to the tube

containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. If the powder is not

fully dissolved, use an ultrasonic water bath for 5-10 minutes until the solution is clear.[2][5]

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in sterile, light-protected tubes.[2][8]

Storage: Store the aliquots in a freezer. For short-term storage, -20°C is suitable for up to

one month.[2][5][8] For long-term storage, -80°C is recommended for up to six months.[2][5]

Workflow and Pathway Diagrams
The following diagram illustrates the experimental workflow for preparing the Suc-AAPF-AMC
stock solution.
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Caption: Workflow for Suc-AAPF-AMC Stock Solution Preparation.

The diagram below illustrates the enzymatic reaction pathway.
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Caption: Enzymatic Cleavage of Suc-AAPF-AMC Substrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Preparation of Suc-AAPF-AMC
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233385#how-to-prepare-suc-aapf-amc-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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